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Piperidine is a six-membered heterocycle comprising one nitrogen atom and five carbon atoms in the sp3-
hybridized state [1] [2]. It is one of the most important synthetic building blocks in the pharmaceutical

industry [1].

The term "piperidin-2-imine" suggests a derivative where the core structure is modified at the second
carbon by an imine functional group (-C=NH). The imine group is a key feature that can influence the

molecule's reactivity, stability, and interaction with biological targets.

Synthetic Methodologies

While a specific protocol for "piperidin-2-imine" was not found, the synthesis of complex piperidine
derivatives often builds upon well-established methods. The table below summarizes key strategies for

constructing the piperidine ring, which can be adapted for further functionalization [1] [2].

Method Key Features Catalyst/Reagent Examples

Hydrogenation/Reduction  Conversion of pyridines to Ru, Co, Ni, Ir, Rh, Pd-based

[1] piperidines; often catalysts; Ammonia borane (metal-
stereoselective. free) [3].

Cyclization [3] Ring closure from acyclic Ir-catalyzed N-heterocyclization of
precursors; allows for precise amines with diols; Pd-catalyzed

control over substituents.
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Method Key Features Catalyst/Reagent Examples

aerobic oxidative cyclization of

alkenes.
Chiral Auxiliary Use [4] Uses reagents like Ellman N- Organometallic addition to N-sulfinyl
tert-butanesulfinamide to imines.

produce a single enantiomer.

The following diagram outlines a generalized workflow for the synthesis and functionalization of piperidine

scaffolds, integrating the methods mentioned above.
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Pharmacological Significance

Piperidine and piperidine-like structures are privileged scaffolds in medicinal chemistry, present in more than
twenty classes of pharmaceuticals [1]. The following table highlights specific therapeutic applications of

piperidine-based compounds identified in the search results.

Biological Example Compound / L .
. Key Findings / Applications

Activity Class

Antifungal [5] N-alkylpiperidin-4-yl Inhibits ergosterol biosynthesis; shows activity
substituted isoquinolines against Candida species (e.g., C. krusei).

Anticancer [6] [7] Bis(piperidin-4- Induces apoptosis and cell cycle arrest; inhibits
ylidene)hydrazones; cell migration and invasion (e.g., in lung and
Piperine head/neck cancer models).

Central Nervous Arylpiperazine-based Acts as a potent and selective agonist for the

System (CNS) [8] compounds Sigma-1 Receptor (S1R); potential for

neurodegenerative diseases.

Suggestions for Further Research

Given the limited specific data on "piperidin-2-imine," here are some strategies to deepen your

investigation:

¢ Refine Your Search: Use specialized scientific databases like SciFinder, Reaxys, or PubMed to
search for "piperidin-2-imine" by its precise molecular structure or to find specific synthetic
procedures.

¢ Explore Related Scaffolds: The biological activities of piperidine are highly dependent on its
substitution pattern. Research on structurally related "piperidin-4-one" or "piperidin-4-ylidene"
derivatives can provide valuable insights into the potential reactivity and pharmacological profile of
your compound of interest [5] [6].

¢ Consult Analytical Data: If you are synthesizing this compound, comprehensive spectral
characterization (IR, NMR, mass spectrometry) is essential for confirmation, as demonstrated in
studies of similar molecules [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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